Cas no 2137655-50-4 (3-Ethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-thiazole-4-carboxylic acid)

• Product Name: 3-Ethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-thiazole-4-carboxylic acid
• CAS No: 2137655-50-4
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 5796309
• PubChem ID: 137949191
• Update Time: 2025-07-22

3-Ethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-742133
• 5-{[(tert-butoxy)carbonyl]amino}-3-ethyl-1,2-thiazole-4-carboxylic acid
• 3-Ethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-thiazole-4-carboxylic acid
• 2137655-50-4

• Inchi： 1S/C11H16N2O4S/c1-5-6-7(9(14)15)8(18-13-6)12-10(16)17-11(2,3)4/h5H2,1-4H3,(H,12,16)(H,14,15)
• InChI Key： WXWLKYYDSQFJMB-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(CC)=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.08307817g/mol
• Monoisotopic Mass: 272.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Additional information on 3-Ethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-thiazole-4-carboxylic acid

Research Briefing on 3-Ethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-thiazole-4-carboxylic acid (CAS: 2137655-50-4)

In recent years, the compound 3-Ethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-thiazole-4-carboxylic acid (CAS: 2137655-50-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole core and tert-butyloxycarbonyl (Boc) protected amino group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and bioactive small molecules. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 3-Ethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-thiazole-4-carboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic transformations, starting from readily available precursors, to construct the thiazole ring and introduce the ethyl and Boc-protected amino functionalities. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the synthesized compound. These methodological advancements have facilitated the production of gram-scale quantities, enabling further biological evaluations.

Biological studies have revealed that this compound exhibits notable inhibitory activity against specific enzymes involved in inflammatory and metabolic pathways. In vitro assays demonstrated its ability to modulate key protein targets, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of anti-inflammatory and immunomodulatory agents. Moreover, preliminary in vivo studies in animal models have shown favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In addition to its therapeutic potential, 3-Ethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-thiazole-4-carboxylic acid has been explored as a versatile building block in medicinal chemistry. Its structural features, such as the carboxylic acid moiety and Boc-protected amine, allow for further derivatization to create a diverse library of analogs. Recent computational studies, including molecular docking and quantitative structure-activity relationship (QSAR) analyses, have provided insights into the structural determinants of its bioactivity, guiding the design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive preclinical evaluations. Future research directions may include the exploration of prodrug strategies to enhance bioavailability and the investigation of combination therapies to mitigate resistance. Collaborative efforts between academia and industry will be crucial to advancing this compound toward clinical applications.

In conclusion, 3-Ethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,2-thiazole-4-carboxylic acid represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural attributes, coupled with demonstrated biological activities, position it as a valuable scaffold for the development of novel therapeutics. Continued research efforts will be essential to fully unlock its potential and address the remaining challenges in its development pathway.